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Compound of Interest

Compound Name: Avutometinib

Cat. No.: B1684348

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Avutometinib stock
solutions for use in cell culture experiments. Avutometinib is a potent dual inhibitor of RAF
and MEK kinases, key components of the RAS/RAF/MEK/ERK signaling pathway, which is
frequently dysregulated in cancer.[1][2] Accurate preparation of stock solutions is critical for
obtaining reliable and reproducible results in in vitro studies.

Compound Information

A summary of the key physical and chemical properties of Avutometinib is provided in the

table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1684348?utm_src=pdf-interest
https://www.benchchem.com/product/b1684348?utm_src=pdf-body
https://www.benchchem.com/product/b1684348?utm_src=pdf-body
https://go.drugbank.com/drugs/DB15254
https://synapse.patsnap.com/article/what-is-avutometinib-used-for
https://www.benchchem.com/product/b1684348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value

Synonyms RO5126766, CH5126766, VS-6766
Molecular Formula C21H18FNs0OsS

Molecular Weight 471.46 g/mol [3]

DMSO: 94 mg/mL (199.38 mM)[4], 100 mg/mL

Solubilit
Y (212.11 mM; requires ultrasound)[3]

Water: Insoluble[4]

Ethanol: Insoluble[4]

Storage (Powder) -20°C for up to 3 years|[3]

-80°C for up to 6 months; -20°C for up to 1

Storage (Stock Solution) th[5]
mon

Mechanism of Action: Targeting the
RAS/RAF/IMEK/ERK Pathway

Avutometinib is a first-in-class RAF/MEK clamp that inhibits the RAS/RAF/MEK/ERK signaling
pathway.[6] This pathway is crucial for regulating cell proliferation, differentiation, and survival.
[1][2] In many cancers, mutations in genes like KRAS and BRAF lead to the hyperactivation of
this pathway, driving uncontrolled cell growth.[7] Avutometinib functions by binding to MEK
and inducing the formation of an inactive complex with RAF (ARAF, BRAF, and CRAF), thereby
blocking the phosphorylation of MEK by RAF and preventing downstream signaling to ERK.[1]
[6] This dual inhibition leads to a more complete and durable suppression of the pathway.[6]
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Avutometinib inhibits the RAS/RAF/MEK/ERK signaling pathway.

Receptor Tyrosine Kinase
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Y
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Click to download full resolution via product page

Caption: Avutometinib dual-inhibits RAF and MEK within the MAPK pathway.

Experimental Protocols
Materials
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e Avutometinib powder

e Dimethyl sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes

 Sterile, nuclease-free water

o Complete cell culture medium appropriate for the cell line

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

» Ultrasonic bath (optional, but recommended for higher concentrations)[3]

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Avutometinib Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of Avutometinib in DMSO.
e Pre-warm DMSO: Bring the DMSO to room temperature before use.

o Weigh Avutometinib: Carefully weigh out the desired amount of Avutometinib powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution:

o

Molecular Weight of Avutometinib = 471.46 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

o

[¢]

Volume =1 mL=0.0011L

Moles = Concentration x Volume = 0.010 mol/L x 0.001 L = 0.00001 mol

[¢]

o

Mass = Moles x Molecular Weight = 0.00001 mol x 471.46 g/mol = 0.0047146 g = 4.71 mg
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Dissolve in DMSO: Add the appropriate volume of DMSO to the Avutometinib powder. For
the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic
bath to ensure the compound is completely dissolved, especially for higher concentrations.
[3] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL)
in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5]

Workflow for preparing Avutometinib stock solution.

Weigh Avutometinib

Add DMSO

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Avutometinib Stock
Solution Preparation in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684348#how-to-prepare-avutometinib-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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